2-Ethynyl-2-methyl-[1,3]dioxolane

• IUPAC Name: 2-ethynyl-2-methyl-1,3-dioxolane
• InChI: InChI=1S/C6H8O2/c1-3-6(2)7-4-5-8-6/h1H,4-5H2,2H3
• InChI Key: PXVIYUYNYOCTPA-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCCO1)C#C
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol

Description

2-Ethynyl-2-methyl-[1,3]dioxolane is a chemical compound with the molecular formula C6H12O2. It is also known by other names such as 2-Butanone, cyclic ethylene acetal; 2-Butanone, cyclic 1,2-ethanediyl acetal; 2-Ethyl-2-methyldioxolane; 2-Methyl-2-ethyldioxolane.

Synthesis Analysis

This compound has been used as a reagent in the selective ketalization of 1-oxo functions of 8a-methyl 1,6-dioxo 1,2,3,4,6,7,8,8a-octahydronaphthalene and 7a-methyl 1,5-dioxo 5,6,7,7a-tetrahydroindane. It was also employed in the enantioselective total synthesis of (-)-strychnine.

Molecular Structure Analysis

The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChIKey for this compound is UPZFLZYXYGBAPL-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a refractive index of 1.409 (lit.). The boiling point of this compound is 116-117 °C (lit.), and it has a density of 0.929 g/mL at 25 °C (lit.).

Scientific Research Applications

Hydrogenolysis Studies

2-Ethynyl-2-methyl-[1,3]dioxolane has been studied in the context of hydrogenolysis. Davis and Brown (1971) explored the hydrogenolysis of 2-methyl-1,3-dioxolane to 2-ethoxyethanol using AlH2Cl, highlighting the reaction mechanisms and intermediate compounds involved in this process (Davis & Brown, 1971).

Safety Assessment in Fragrance Ingredients

Ethyl 2-methyl-1,3-dioxolane-2-acetate, a compound related to this compound, was evaluated for its safety in various toxicological endpoints. This study by Api et al. (2018) is crucial in understanding the safety profile of related compounds in fragrances (Api et al., 2018).

Renewable Energy Applications

Research by Harvey, Merriman, and Quintana (2016) demonstrated the potential of 2,3-Butanediol, which can be converted into compounds like 2-ethyl-2,4,5-trimethyl-1,3-dioxolanes, for use in renewable gasoline, solvents, and fuel additives. This illustrates the broader applications of dioxolane derivatives in sustainable energy solutions (Harvey, Merriman, & Quintana, 2016).

Chemical Synthesis and Industrial Applications

Petroski (2002) focused on the synthesis of 2-Methyl-1,3-dioxolane-2-ethanol, a compound closely related to this compound, which is significant in the context of chemical synthesis and potential industrial applications (Petroski, 2002).

Electrochemical Applications

Haerens et al. (2009) investigated the electrochemical stability of 2-methyl-1,3-dioxolane in the context of metal electrodeposition, shedding light on its utility in electrochemistry and potential environmental impacts (Haerens, Matthijs, Binnemans, & Bruggen, 2009).

Mechanism of Action

2-Ethynyl-2-methyl-[1,3]dioxolane has been used as a reagent in the selective ketalization of 1-oxo functions. Ketalization is a process where a carbonyl group of a compound reacts with an alcohol in the presence of an acid catalyst to form a ketal.

Safety and Hazards

This compound is classified as Acute Tox. 4 Inhalation - Eye Irrit. 2 - Flam. Liq. 2 - Skin Irrit. 2 - STOT SE 3. It is recommended to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.